Cas no 886929-09-5 (2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide
• CAS No: 886929-09-5
• MF: C₂₁H₁₈ClN₅O₂S
• MW: 439.917921543121
• CID: 5477546
• PubChem ID: 18577154
• Update Time: 2025-05-20

2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 886929-09-5
• 2-((5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-methoxyphenyl)acetamide
• AKOS016385356
• 2-{[5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide
• 2-[[5-(2-chlorophenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• STL452556
• F2650-0566
• 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C21H18ClN5O2S/c1-29-16-10-8-15(9-11-16)23-19(28)14-30-21-25-24-20(17-6-2-3-7-18(17)22)27(21)26-12-4-5-13-26/h2-13H,14H2,1H3,(H,23,28)
• InChI Key： PBBFSSCUKZTZKG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NN=C(N1N1C=CC=C1)SCC(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 439.0869737g/mol
• Monoisotopic Mass: 439.0869737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 99.3Ų

Additional information on 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

Comprehensive Overview of 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide (CAS No. 886929-09-5)

2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide, with the CAS number 886929-09-5, is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse biological activities and applications in drug development. The unique structural features of this molecule, including the 2-chlorophenyl and 4-methoxyphenyl groups, contribute to its potential therapeutic properties.

One of the key reasons for the growing interest in 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide is its potential role in addressing modern healthcare challenges. Researchers are particularly intrigued by its possible applications in anti-inflammatory and antimicrobial therapies, which align with current global health priorities. The compound's molecular structure suggests it may interact with specific biological targets, making it a candidate for further investigation in drug discovery programs.

The synthesis of CAS 886929-09-5 involves multi-step organic reactions that require precise control of reaction conditions. Chemists typically employ nucleophilic substitution and condensation reactions to construct the triazole core and attach the various functional groups. The presence of both sulfur and nitrogen atoms in the molecular framework contributes to the compound's potential biological activity and physicochemical properties.

From a pharmaceutical perspective, 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide demonstrates several interesting characteristics. The methoxy group on the phenyl ring may influence the compound's pharmacokinetic properties, potentially affecting its absorption and distribution in biological systems. Meanwhile, the chlorophenyl moiety could contribute to receptor binding affinity, a crucial factor in drug development.

Recent studies have explored the potential of triazole derivatives like 886929-09-5 in addressing antibiotic resistance, a pressing global health concern. The structural versatility of these compounds allows for modifications that might overcome resistance mechanisms in pathogenic microorganisms. This aligns with current research trends focusing on novel antimicrobial agents and alternative treatment strategies for resistant infections.

The analytical characterization of 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's purity and structural integrity, which are essential for research applications. The CAS registry number 886929-09-5 serves as a unique identifier for this specific compound across scientific databases and chemical inventories.

In the context of drug discovery, researchers are particularly interested in the structure-activity relationships of compounds like 886929-09-5. By systematically modifying different parts of the molecule, scientists can optimize its biological activity and reduce potential side effects. This approach is fundamental to modern medicinal chemistry and aligns with current trends in rational drug design.

The commercial availability of 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide through specialized chemical suppliers has facilitated its use in various research applications. Scientists searching for CAS 886929-09-5 or triazole-based research chemicals often seek information about its solubility, stability, and handling requirements, which are crucial for experimental success.

From a regulatory perspective, it's important to note that while 886929-09-5 is a research chemical, its use is subject to standard laboratory safety protocols. Researchers working with this compound should follow appropriate chemical handling procedures and consult relevant material safety data sheets. The compound's potential biological activity warrants careful evaluation in accordance with ethical research guidelines.

The future research directions for 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide may include detailed pharmacological studies, formulation development, and potential combination therapies. As the scientific community continues to explore novel therapeutic agents, compounds with this structural motif may contribute to advancements in treating various health conditions.

In conclusion, 2-{5-(2-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide (CAS 886929-09-5) represents an interesting example of heterocyclic chemistry with potential pharmaceutical applications. Its unique structural features and possible biological activities make it a valuable subject for ongoing research in medicinal chemistry and drug development.